Cas no 2304631-68-1 (1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2304631-68-1
• MF: C₁₄H₂₄BNO₂
• MW: 249.15686416626
• MDL: MFCD22548338
• CID: 4784372
• PubChem ID: 72218551
• Update Time: 2026-02-27

1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)-1,2,3,6-tetrahydropyridine
• AB85600
• 1-Cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• 1-CYCLOPROPYL-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID PINACOL ESTER
• CS-0197059
• CS2304
• BS-50766
• 1-cyclopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine
• 2304631-68-1
• 1-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine
• (1-CYCLOPROPYL-1,2,3,6-TETRAHYDROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• SB52228
• DTXSID201120916
• Pyridine, 1-cyclopropyl-1,2,3,6-tetrahydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD22548338
• Inchi： 1S/C14H24BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-9-16(10-8-11)12-5-6-12/h7,12H,5-6,8-10H2,1-4H3
• InChI Key： QWQWBTPGRZYQJL-UHFFFAOYSA-N
• SMILES： O1B(C2=CCN(CC2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.1900092g/mol
• Monoisotopic Mass: 249.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7